Cas no 1799799-87-3 (tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate)

• Product Name: tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate
• CAS No: 1799799-87-3
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5071487
• PubChem ID: 25220572
• Update Time: 2026-03-01

tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-(1-Boc-4-piperidinyl)-3-(dimethylamino)-2-propen-1-one
• SY248426
• tert-butyl 4-((E)-3-(dimethylamino)acryloyl)piperidine-1-carboxylate
• G61008
• BS-18058
• 960201-86-9
• 1799799-87-3
• TERT-BUTYL 4-[3-(DIMETHYLAMINO)PROP-2-ENOYL]PIPERIDINE-1-CARBOXYLATE
• TERT-BUTYL 4-[(2E)-3-(DIMETHYLAMINO)PROP-2-ENOYL]-PIPERIDINE-1-CARBOXYLATE
• tert-Butyl4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
• ME6JLX4DTH
• tert-Butyl 4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
• ALBB-009358
• AKOS005172311
• tert-butyl 4-[(2E)-3-(dimethylamino)prop-2-enoyl]piperidine-1-carboxylate
• 1,1-Dimethylethyl 4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-1-piperidinecarboxylate
• tert-butyl 4-[(E)-3-(dimethylamino)prop-2-enoyl]piperidine-1-carboxylate
• MFCD08898850
• SCHEMBL16827771
• 1-Piperidinecarboxylic acid, 4-[(2E)-3-(dimethylamino)-1-oxo-2-propen-1-yl]-, 1,1-dimethylethyl ester
• SCHEMBL16827768
• CS-0098341
• 1-PIPERIDINECARBOXYLIC ACID, 4-[(2E)-3-(DIMETHYLAMINO)-1-OXO-2-PROPENYL]-, 1,1-DIMETHYLETHYL ESTER
• AC7461
• 1-piperidinecarboxylic acid, 4-[3-(dimethylamino)-1-oxo-2-propen-1-yl]-, 1,1-dimethylethyl ester
• tert-butyl (e)-4-(3-(dimethylamino)acryloyl)piperidine-1-carboxylate
• STK505863
• tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate

• MDL： MFCD08898850
• Inchi： 1S/C15H26N2O3/c1-15(2,3)20-14(19)17-10-6-12(7-11-17)13(18)8-9-16(4)5/h8-9,12H,6-7,10-11H2,1-5H3
• InChI Key： NWAKHTZENIYBGL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C=CN(C)C)=O)CC1)=O

Computed Properties

• Exact Mass: 282.19434270 g/mol
• Monoisotopic Mass: 282.19434270 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8
• Molecular Weight: 282.38

Experimental Properties

• PSA: 49.85000
• LogP: 2.21580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate

Comprehensive Overview of tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate (CAS No. 1799799-87-3)

tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate (CAS No. 1799799-87-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name tert-Butyl acryloylpiperidine carboxylate, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure, featuring a piperidine ring and a dimethylamino acryloyl moiety, makes it a versatile building block in medicinal chemistry.

The growing interest in tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate is driven by its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Researchers are increasingly exploring its utility in cancer treatment, neurodegenerative diseases, and anti-inflammatory agents. Its CAS No. 1799799-87-3 is frequently searched in academic databases and chemical catalogs, reflecting its importance in modern synthetic chemistry.

One of the most discussed topics in relation to this compound is its role in click chemistry and bioorthogonal reactions. These cutting-edge techniques are revolutionizing drug delivery systems and diagnostic tools, making tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate a subject of intense study. Additionally, its compatibility with green chemistry principles aligns with the global push for sustainable and environmentally friendly synthetic methods.

From a structural perspective, the tert-butyl group in this compound enhances its stability, while the acryloyl functionality allows for facile conjugation with other molecules. This dual characteristic makes it an attractive candidate for proteomics and chemical biology research. Scientists are also investigating its potential in peptide synthesis and small molecule libraries, which are critical for high-throughput screening in drug development.

In the context of AI-driven drug discovery, tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate is often highlighted as a model compound for machine learning algorithms. Its well-defined properties and reactivity patterns make it an ideal candidate for predictive modeling and virtual screening. This intersection of computational chemistry and experimental research underscores the compound's relevance in the era of digital transformation.

Another area of interest is the compound's potential in personalized medicine. With the rise of precision oncology and tailored therapeutics, researchers are exploring how derivatives of tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate can be customized to target specific genetic mutations. This aligns with the broader trend of patient-centric drug development, which prioritizes individualized treatment plans.

In summary, tert-Butyl (E)-4-(3-(Dimethylamino)acryloyl)piperidine-1-carboxylate (CAS No. 1799799-87-3) is a multifaceted compound with wide-ranging applications in pharmaceutical research. Its significance in drug discovery, sustainable chemistry, and AI-assisted design positions it as a cornerstone of modern chemical innovation. As scientific advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of medicine and biotechnology.